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Compound of Interest

Compound Name: Monocrotophos-d6

Cat. No.: B13828459

This document provides essential safety and logistical information for the proper disposal of
Monocrotophos-d6. The following procedures are designed to ensure the safety of laboratory
personnel and to maintain compliance with environmental regulations. Given that
Monocrotophos-d6 is a deuterated form of Monocrotophos, its hazardous properties are
fundamentally the same. Therefore, the disposal procedures for Monocrotophos should be
strictly followed.

Immediate Safety and Handling Precautions

Monocrotophos is classified as a highly hazardous substance.[1][2][3][4][5] All waste and
contaminated materials associated with this chemical, including Monocrotophos-d6, must be
treated as hazardous waste.

Personal Protective Equipment (PPE):

Before handling Monocrotophos-d6 or its waste, personnel must be equipped with the
following PPE:

Full body protective clothing

Chemical-resistant gloves

Splash- and impact-resistant goggles and a face shield

A respirator should be worn, especially when dealing with dust or aerosols
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Emergency Procedures:

o Spills: In the event of a spill, immediately clear the area of personnel and move upwind. Do
not touch the spilled material. Contain the spill with sand, earth, or vermiculite. Collect the
recoverable product and solid residues into labeled containers for disposal. Wash the
affected area and prevent runoff into drains or waterways. If contamination of drains or
waterways occurs, notify emergency services immediately.

o Personal Contamination: In case of skin contact, remove contaminated clothing immediately
and wash the affected area with soap and plenty of water. For eye contact, flush with large
amounts of water for at least 15 minutes. If inhaled, move the person to fresh air. If ingested,
seek immediate medical attention.

» Fire: Use water spray, foam, dry chemical powder, or carbon dioxide to extinguish fires. Cool
fire-exposed containers with a water spray from a protected location.

Disposal Procedures for Monocrotophos-d6

All waste containing Monocrotophos-d6 must be handled in accordance with local, state, and
federal regulations.

Step 1: Waste Segregation and Collection

e Segregate all Monocrotophos-d6 waste from other laboratory waste streams.

e This includes:
o Unused or expired Monocrotophos-d6
o Contaminated materials (e.g., PPE, absorbent materials from spills, glassware)
o Empty containers

Step 2: Container Management

» Empty containers must be properly managed to prevent reuse. It is recommended to triple-
rinse containers. The rinsate should be collected and treated as hazardous waste. Puncture
containers to prevent re-use before disposal.
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o All waste containers must be clearly labeled as "Hazardous Waste: Monocrotophos-d6"
and include the appropriate hazard symbols.

Step 3: Approved Disposal Method

e The primary and recommended method for the disposal of Monocrotophos and its related
waste is high-temperature incineration in a specialized chemical incinerator facility.

¢ |n the United States, waste incinerators must achieve a 99.99% destruction and removal
efficiency for this substance.

o Landfilling may be an option in some regions, but only in a secure, authorized landfill.
However, incineration is the preferred method.

¢ Never discharge Monocrotophos-d6 waste into sewers or waterways.
Step 4: Arranging for Disposal

o Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of Monocrotophos-d6 waste.

 Alternatively, a licensed hazardous waste disposal contractor can be engaged. Ensure the
contractor is certified to handle and transport highly toxic pesticide waste.

Quantitative Data Summary

Parameter Value Reference

Acute Oral Toxicity (LD50, rat) 17-20 mg/kg

Acute Dermal Toxicity (LD50,
) 112-126 mg/kg
ra

Incineration Destruction
- 99.99%
Efficiency

Toxicity to Birds (LD50, quail) 0.76 - 0.94 mg/kg

Toxicity to Fish (LC50, 48hrs,

7 mg/l
trout) g
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Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Monocrotophos-d6.

Waste Generation & Collection

Monocrof tophos-d6 Waste Generated

i Segregate Waste
I (Unused chemical, contaminated items, empty containers)

Label Container:
'Hazardous Waste: Monocrotophos-d6'

4’| Puncture Container to Prevent Reuse |

Triple-Rinse Empty Containers Collect Rinsate as Hazardous Waste |

Contact EHS or Licensed Waste Contractor |

Incinerator Available M High-Temperature Incineration
jgll  (>99.99% Destruction)

Incinerator Not Available

Secure Landfill (If incineration unavailable)
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Caption: Monocrotophos-d6 Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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